Cas no 7469-37-6 ( )

• Product Name: &nbsp
• CAS No: 7469-37-6
• MF: C₂₀H₂₆N₂O₆S₂
• MW: 454.56024312973
• CID: 979895
• PubChem ID: 344445
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(benzylsulfonylamino)hexanoic acid
• AC1L80KE
• N2,N6-bis-phenylmethanesulfonyl-L-lysine
• N2,N6-Bis-phenylmethansulfonyl-L-lysin
• NSC401350
• 7469-37-6
• NSC-401350
• DTXSID50322481
•  

• Inchi： 1S/C20H26N2O6S2/c23-20(24)19(22-30(27,28)16-18-11-5-2-6-12-18)13-7-8-14-21-29(25,26)15-17-9-3-1-4-10-17/h1-6,9-12,19,21-22H,7-8,13-16H2,(H,23,24)
• InChI Key： WCINYDRGCVSNPG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NC(C(=O)O)CCCCNS(CC1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 454.12338
• Monoisotopic Mass: 454.12322890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 129.64
• LogP: 4.79250